Cas no 2138353-31-6 (1-{1-(propan-2-yl)-1H-imidazol-2-ylmethyl}-1H-pyrazol-4-amine)

• Product Name: 1-{1-(propan-2-yl)-1H-imidazol-2-ylmethyl}-1H-pyrazol-4-amine
• CAS No: 2138353-31-6
• MF: C₁₀H₁₅N₅
• MW: 205.259600877762
• CID: 5767835
• PubChem ID: 165953705
• Update Time: 2025-10-28

1-{1-(propan-2-yl)-1H-imidazol-2-ylmethyl}-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(propan-2-yl)-1H-imidazol-2-yl]methyl}-1H-pyrazol-4-amine
• EN300-1110416
• 2138353-31-6
• 1-{1-(propan-2-yl)-1H-imidazol-2-ylmethyl}-1H-pyrazol-4-amine

• Inchi： 1S/C10H15N5/c1-8(2)15-4-3-12-10(15)7-14-6-9(11)5-13-14/h3-6,8H,7,11H2,1-2H3
• InChI Key： GHANIJRMUSMVPN-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1CN1C=C(C=N1)N)C(C)C

Computed Properties

• Exact Mass: 205.13274550g/mol
• Monoisotopic Mass: 205.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 61.7Ų

Additional information on 1-{1-(propan-2-yl)-1H-imidazol-2-ylmethyl}-1H-pyrazol-4-amine

Comprehensive Overview of 1-{1-(propan-2-yl)-1H-imidazol-2-ylmethyl}-1H-pyrazol-4-amine (CAS No. 2138353-31-6)

The compound 1-{1-(propan-2-yl)-1H-imidazol-2-ylmethyl}-1H-pyrazol-4-amine, identified by its CAS No. 2138353-31-6, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an imidazole and pyrazole core, makes it a subject of interest for scientists exploring novel bioactive compounds. The presence of the propan-2-yl group further enhances its versatility, allowing for diverse applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 1-{1-(propan-2-yl)-1H-imidazol-2-ylmethyl}-1H-pyrazol-4-amine has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly intrigued by its potential as a kinase inhibitor or ligand in catalytic processes. This aligns with the growing trend of precision medicine and green chemistry, where molecules with high specificity and low environmental impact are prioritized.

The synthesis of CAS No. 2138353-31-6 involves multi-step organic reactions, often leveraging cross-coupling and amination techniques. Its imidazole-pyrazole hybrid structure offers a robust scaffold for further derivatization, making it a valuable intermediate in medicinal chemistry. Laboratories focusing on high-throughput screening frequently include this compound in their libraries to identify new bioactive leads.

From an industrial perspective, 1-{1-(propan-2-yl)-1H-imidazol-2-ylmethyl}-1H-pyrazol-4-amine is gaining traction in the development of crop protection agents. Its ability to interact with plant enzymes and pest receptors positions it as a candidate for next-generation sustainable pesticides. This resonates with the global push toward eco-friendly agriculture, addressing concerns about food security and environmental degradation.

Analytical characterization of CAS No. 2138353-31-6 typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, ensuring reproducibility in research applications. The compound's solubility and stability profiles are also critical parameters for formulation scientists working on drug delivery systems.

As the scientific community continues to explore imidazole and pyrazole derivatives, 1-{1-(propan-2-yl)-1H-imidazol-2-ylmethyl}-1H-pyrazol-4-amine stands out for its balanced pharmacokinetic and toxicological properties. Its potential applications span oncology, neurology, and infectious disease research, reflecting the interdisciplinary nature of modern chemical innovation.

In conclusion, CAS No. 2138353-31-6 represents a promising avenue for both academic and industrial research. Its structural complexity and functional adaptability make it a cornerstone in the quest for next-generation therapeutics and agricultural solutions. As synthetic methodologies advance, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in human health and sustainable development.